Cas no 99994-22-6 (N,1,4-Triphenyl-1,2,4-triazol-4-ium-3-amine)

• Product Name: N,1,4-Triphenyl-1,2,4-triazol-4-ium-3-amine
• CAS No: 99994-22-6
• MF: C₂₀H₁₇N₄
• MW: 313.37578368187
• CID: 2679767
• Update Time: 2023-08-07

N,1,4-Triphenyl-1,2,4-triazol-4-ium-3-amine Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazolium, 1,4-diphenyl-3-(phenylamino)-, inner salt
• TimTec1_001041
• J3.530.297B
• 1,4-Diphenyl-3-anilino-4H-1,2,4-triazole-1-ium
• N,1,4-Triphenyl-1,2,4-triazol-4-ium-3-amine

• Inchi： 1S/C20H17N4/c1-4-10-17(11-5-1)21-20-22-24(19-14-8-3-9-15-19)16-23(20)18-12-6-2-7-13-18/h1-16H,(H,21,22)/q+1
• InChI Key： VCENNVLGXGBYPH-UHFFFAOYSA-N
• SMILES： [N+]1(C2C=CC=CC=2)=CN(C2C=CC=CC=2)N=C1NC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 370
• Topological Polar Surface Area: 33.7